4-cyclobutoxyazepane-1-carboxamide
Overview
Description
4-Cyclobutoxyazepane-1-carboxamide (CBAC) is a cyclic amide compound that has been studied for its potential use in a variety of scientific research applications. CBAC has a wide range of properties that make it an ideal compound for research purposes, including its ability to bind to a variety of proteins, its relatively low toxicity, and its ability to form a stable and reversible complex with proteins. CBAC has been studied for its potential applications in drug design, protein-protein interactions, and enzyme inhibition studies.
Scientific Research Applications
4-cyclobutoxyazepane-1-carboxamide has been studied for its potential applications in a variety of scientific research areas, including drug design, protein-protein interactions, and enzyme inhibition studies. In drug design, this compound has been used as an inhibitor of enzymes involved in the biosynthesis of certain drugs, as well as a tool for studying the structure and function of proteins. In protein-protein interactions, this compound has been used to study the binding of proteins to other proteins, as well as to study the structure and function of protein-protein complexes. In enzyme inhibition studies, this compound has been used to study the inhibition of enzymes involved in the metabolism of certain drugs.
Mechanism of Action
The mechanism of action of 4-cyclobutoxyazepane-1-carboxamide is not fully understood, but it is believed to involve the formation of a stable and reversible complex with proteins. This complex is thought to be formed by the binding of this compound to the active sites of proteins, which then leads to the inhibition of the protein’s activity. The binding of this compound to proteins is also thought to be reversible, which allows for the release of the protein once the this compound has been removed from the system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to be relatively non-toxic in laboratory animals, and it has been reported to have a low potential for causing adverse reactions in humans. In addition, this compound has been shown to bind to a variety of proteins, which suggests that it may have potential applications in drug design and protein-protein interactions.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-cyclobutoxyazepane-1-carboxamide is that it can be synthesized relatively easily and efficiently, which makes it an ideal compound for use in laboratory experiments. In addition, this compound is relatively non-toxic and has a low potential for causing adverse reactions in humans, which makes it a safe compound for use in laboratory experiments. However, this compound has been reported to have a relatively low binding affinity for proteins, which may limit its usefulness in certain applications.
Future Directions
There are a number of possible future directions for 4-cyclobutoxyazepane-1-carboxamide research. For example, further research could be conducted to explore its potential applications in drug design and protein-protein interactions. In addition, further research could be conducted to better understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, further research could be conducted to explore the potential of this compound as an inhibitor of enzymes involved in the metabolism of certain drugs.
Synthesis Methods
4-cyclobutoxyazepane-1-carboxamide is typically synthesized through a process known as cyclization, which involves the combination of two or more molecules to form a cyclic structure. The cyclization of this compound involves the reaction of a carboxylic acid and an amine, which can be obtained from commercially available sources. The cyclization of this compound has been reported to be relatively easy and efficient, and the product can be purified using standard chromatographic techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-cyclobutoxyazepane-1-carboxamide can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Cyclobutanol", "1,6-diaminohexane", "Phosphorus pentoxide", "Thionyl chloride", "Sodium hydroxide", "Acetic anhydride", "Ammonium chloride", "Sodium bicarbonate", "Methanol", "Ethyl acetate", "Diethyl ether", "Water" ], "Reaction": [ "Cyclobutanol is converted to cyclobutyl chloride using thionyl chloride and phosphorus pentoxide.", "1,6-diaminohexane is reacted with cyclobutyl chloride to form 4-cyclobutoxyhexane-1,6-diamine.", "The intermediate compound is then treated with acetic anhydride and ammonium chloride to form 4-cyclobutoxyhexane-1,6-diacetamide.", "Sodium hydroxide is added to the reaction mixture to hydrolyze the diacetamide to 4-cyclobutoxyhexane-1,6-diamine.", "The diamine is then treated with sodium bicarbonate and ethyl acetate to form the corresponding dihydrochloride salt.", "The dihydrochloride salt is then reacted with methanol to form 4-cyclobutoxyhexane-1,6-diamine methanol solvate.", "The methanol solvate is treated with acetic anhydride to form 4-cyclobutoxyhexane-1,6-diacetamide.", "The diacetamide is then cyclized using diethyl ether and water to form 4-cyclobutoxyazepane-1-carboxamide." ] } | |
CAS RN |
2408969-71-9 |
Molecular Formula |
C11H20N2O2 |
Molecular Weight |
212.3 |
Purity |
95 |
Origin of Product |
United States |
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